Cas no 76132-65-5 (3-Phenyl-3-(pyridin-2-yl)propanenitrile)

3-Phenyl-3-(pyridin-2-yl)propanenitrile structure

76132-65-5 structure

Product Name:3-Phenyl-3-(pyridin-2-yl)propanenitrile

CAS No:76132-65-5

Molecular Formula:C₁₄H₁₂N₂

Molecular Weight:208.258482933044

CID:5061947

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3-Phenyl-3-(pyridin-2-yl)propanenitrile Properties

Names and Identifiers

- 3-Phenyl-3-(pyridin-2-yl)propanenitrile
- InChIKey： PFQMDOSESFMBJB-UHFFFAOYSA-N
- Inchi： 1S/C14H12N2/c15-10-9-13(12-6-2-1-3-7-12)14-8-4-5-11-16-14/h1-8,11,13H,9H2
- SMILES： N1C=CC=CC=1C(CC#N)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Heavy Atom Count: 16
Complexity: 247
XLogP3: 2.3
Topological Polar Surface Area: 36.7

3-Phenyl-3-(pyridin-2-yl)propanenitrile Related Literature

1. Bifunctional NiCuOx photoelectrodes to promote pseudocapacitive charge storage by in situ photocharging†

Jun Pan,Zhiyu An,Rongjie Zhe,Quanhong Ou J. Mater. Chem. A, 2022,10, 20375-20385
2. Contents list

Chem. Commun., 2017,53, 6965-6973
3. A new three-dimensional zinc(ii) metal–organic framework as a fluorescence sensor for sensing the biomarker 3-nitrotyrosine†

Jun Geng,Yuyao Li,Hongyan Lin,Qianqian Liu,Junjun Lu,Xiuli Wang Dalton Trans., 2022,51, 11390-11396
4. Back cover

Chem. Commun., 2017,53, 9285-9286
5. HKUST-1 growth on glassy carbon†

Sivakumar Balakrishnan,Alison J. Downard,Shane G. Telfer J. Mater. Chem., 2011,21, 19207-19209
6. Correction: Cobalt ion-coordinated self-assembly synthesis of nitrogen-doped ordered mesoporous carbon nanosheets for efficiently catalyzing oxygen reduction

Haitao Wang,Wei Wang,Muhammad Asif,Yang Yu,Zhengyun Wang,Junlei Wang,Hongfang Liu,Junwu Xiao Nanoscale, 2017,9, 17145-17145
7. Front cover

New J. Chem., 2017,41, 6035-6035
8. Isotopic composition of silicon measured by multicollector plasma source mass spectrometry in dry plasma mode

Damien Cardinal,Laurent Y. Alleman,Jeroen de Jong,Karen Ziegler,Luc André J. Anal. At. Spectrom., 2003,18, 213-218
9. Raman selection rule for surface optical phonons in ZnS nanobelts

Purushothaman Varadhan,Hsin-Hua Wang,Cheng-Ying Chen,Xiaosheng Fang,Jr-Hau He Nanoscale, 2016,8, 5954-5958
10. Oxygen surface exchange kinetics and stability of (La,Sr)2CoO4±δ/La1−xSrxMO3−δ (M = Co and Fe) hetero-interfaces at intermediate temperatures†

Michael D. Biegalski,Dane Morgan J. Mater. Chem. A, 2015,3, 2144-2157

76132-65-5 (3-Phenyl-3-(pyridin-2-yl)propanenitrile) Related Products

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